Cas no 1261240-29-2 (2-methoxy-5-(1,1-dimethylallyl)-4,2',4'-trihydroxychalcone)

• Product Name: 2-methoxy-5-(1,1-dimethylallyl)-4,2',4'-trihydroxychalcone
• CAS No: 1261240-29-2
• MF: C₂₁H₂₂O₅
• MW: 354.396386623383
• CID: 2006773
• PubChem ID: 49856081
• Update Time: 2025-04-21

2-methoxy-5-(1,1-dimethylallyl)-4,2',4'-trihydroxychalcone Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-(1,1-dimethylallyl)-4,2',4'-trihydroxychalcone
• licochalcone G
• CHEMBL1644931
• 1261240-29-2
• BDBM50483310
• (E)-1-(2,4-dihydroxyphenyl)-3-(4-hydroxy-2-methoxy-5-(2-methylbut-3-en-2-yl)phenyl)prop-2-en-1-one
• (E)-1-(2,4-dihydroxyphenyl)-3-[4-hydroxy-2-methoxy-5-(2-methylbut-3-en-2-yl)phenyl]prop-2-en-1-one

• Inchi： 1S/C21H22O5/c1-5-21(2,3)16-10-13(20(26-4)12-19(16)25)6-9-17(23)15-8-7-14(22)11-18(15)24/h5-12,22,24-25H,1H2,2-4H3/b9-6-
• InChI Key： UYRRMZSSCNIGNC-TWGQIWQCSA-N
• SMILES： COC1C(/C=C\C(C2C(O)=CC(O)=CC=2)=O)=CC(C(C=C)(C)C)=C(O)C=1

Computed Properties

• Exact Mass: 354.14672380Da
• Monoisotopic Mass: 354.14672380Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones